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Compound of Interest

Compound Name: Azido-PEG11-amine

Cat. No.: B605809

Application Notes: Solubility of Azido-PEG11-
amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG11-amine is a bifunctional, hydrophilic linker commonly employed in bioconjugation,
antibody-drug conjugate (ADC) development, and proteomics.[1][2][3] Its polyethylene glycol
(PEG) spacer enhances solubility and provides flexibility, while the terminal azide and amine
groups offer versatile conjugation handles for “click chemistry” and amidation reactions,
respectively.[1][3][4][5][6] Understanding the solubility of Azido-PEG11-amine in various
solvents is critical for its effective use in designing and synthesizing complex biomolecular
constructs. These notes provide a summary of its known solubility and a detailed protocol for
determining its solubility in solvents of interest.

Applications
Azido-PEG11-amine is a valuable tool for:

e Bioconjugation: Linking biomolecules such as proteins, peptides, or antibodies to other
molecules or surfaces.[2]
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o PROTACSs Synthesis: Used as a PEG-based linker for Proteolysis Targeting Chimeras
(PROTACS).[7]

» Drug Delivery: Improving the pharmacokinetic properties of therapeutic agents.[2]

e Nanotechnology: Serving as a linker in the fabrication of nanoparticles to improve stability
and biocompatibility.[2]

Physicochemical Properties

Property Value Reference

Molecular Formula C24H50N4011 [7]

Molecular Weight 570.67 g/mol [7]
Colorless to light yellow

Appearance o [7118]
liquid/oil

CAS Number 1800414-71-4 [31141[7]

Solubility Data

Azido-PEG11-amine is characterized by its hydrophilic nature, which generally confers good
solubility in aqueous solutions and a variety of organic solvents.[2][4][5][6][9] The following
table summarizes the available solubility information.
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Solvent Solubility Notes
The hydrophilic PEG chain
) enhances solubility in agueous
Aqueous Solutions Soluble

media. [1][2][3][4][5][6][9][10]
[11][12]

Dimethyl Sulfoxide (DMSO)

=100 mg/mL (175.23 mM)

Hygroscopic DMSO can
impact solubility; use of newly
opened DMSO is

recommended.[7]

Dimethylformamide (DMF) Soluble [8][10]
Chloroform (CHCI3) Soluble [10]
Dichloromethane (DCM) Soluble [8][10]
Acetonitrile (ACN) Soluble [8]
Tetrahydrofuran (THF) Soluble [8]
Alcohols (e.g., Ethanol,

Methanol) Less Soluble [10]
Toluene Less Soluble [10]
Ether Not Soluble [10]

Experimental Protocol: Determination of Solubility

This protocol outlines a general method for determining the solubility of Azido-PEG11-amine in

a solvent of interest.

Materials:

e Azido-PEG11l-amine

e Solvent of interest (e.g., water, PBS, ethanol, DMSO)

» Analytical balance
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Vortex mixer

Centrifuge

Pipettes

HPLC-UV or other suitable analytical instrument

Procedure:

e Preparation of Stock Solution:

o Accurately weigh a known amount of Azido-PEG11-amine.

o Dissolve it in a solvent in which it is freely soluble (e.g., DMSO) to prepare a concentrated
stock solution.

o Serial Dilutions for Calibration Curve:

o Perform serial dilutions of the stock solution to prepare a series of standards with known
concentrations.

o Analyze these standards using an appropriate analytical method (e.g., HPLC-UV) to
generate a calibration curve of instrument response versus concentration.

o Equilibrium Solubility Measurement:

o Add an excess amount of Azido-PEG11-amine to a known volume of the test solvent in a
series of vials.

o Tightly cap the vials and agitate them at a constant temperature (e.g., room temperature)
for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

o Centrifuge the vials at high speed to pellet the undissolved solute.

o Carefully collect an aliquot of the supernatant, ensuring no solid material is transferred.
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o Dilute the supernatant with a suitable solvent to bring the concentration within the range of

the calibration curve.
o Analyze the diluted supernatant using the same analytical method as for the standards.
e Quantification:

o Use the calibration curve to determine the concentration of Azido-PEG11-amine in the

diluted supernatant.

o Calculate the original concentration in the undiluted supernatant, accounting for the
dilution factor. This value represents the solubility of Azido-PEG11-amine in the test

solvent at the specified temperature.

Diagrams
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Experimental Workflow for Solubility Determination

Experiment

Add Excess Solute to Solvent

l

Equilibrate (e.g., 24h agitation)

Preparation l
Prepare Stock Solution Centrifuge to Pellet Solid
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Analysis

Generate Calibration Curve (HPLC-UV) Analyze Saturated Solution Samples

Quantification
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Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound.
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Storage and Handling
o Storage of Pure Compound: Store at -20°C for long-term stability (up to 3 years).[7]
o Storage of Stock Solutions: Once prepared, aliquot and store solutions at -80°C (for up to 6

months) or -20°C (for up to 1 month) to prevent degradation from repeated freeze-thaw
cycles.[7]

+ Handling: Handle in accordance with standard laboratory safety procedures. Use appropriate
personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605809#solubility-of-azido-pegl1l-amine-in-aqueous-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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